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Compound of Interest

Compound Name: Thioanisole

Cat. No.: B089551 Get Quote

An In-depth Technical Guide to the Molecular Properties of Thioanisole

Overview
Thioanisole, also known by its IUPAC name methylsulfanylbenzene, is an organosulfur

compound and the simplest alkyl-aryl thioether.[1] It serves as a crucial building block and

reagent in organic synthesis. This document provides a detailed summary of its molecular

formula and weight, along with the standard methodologies employed for their experimental

determination, tailored for researchers and professionals in drug development and chemical

sciences.

Core Molecular Data
The fundamental molecular properties of thioanisole are well-established. Quantitative data

from various chemical databases are summarized below for clarity and reference.

Table 1: Molecular Properties of Thioanisole
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Property Value Source

Molecular Formula C₇H₈S
PubChem[2], Santa Cruz

Biotechnology[3]

CH₃SC₆H₅ Wikipedia[1]

Molecular Weight 124.21 g/mol PubChem[2]

124.20 g/mol
Santa Cruz Biotechnology[3],

TCI America[4]

IUPAC Name methylsulfanylbenzene
PubChem[2], Fisher

Scientific[5]

CAS Number 100-68-5
Santa Cruz Biotechnology[3],

TCI America[4]

Synonyms
Methyl phenyl sulfide,

Thioanisol, Methylthiobenzene

PubChem[2], Fisher

Scientific[5]

Experimental Determination Protocols
The molecular weight and formula of a compound like thioanisole are typically confirmed using

a combination of mass spectrometry and elemental analysis.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry is a primary technique for measuring the molecular weight of a compound

with high precision.

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to ascertain the

monoisotopic mass.

Methodology:

Sample Preparation: A dilute solution of high-purity (≥99%) thioanisole is prepared in a

volatile organic solvent (e.g., methanol or acetonitrile).
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Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) is

a common method for a volatile, stable molecule like thioanisole. The high-energy

electrons bombard the sample, causing it to lose an electron and form a positively charged

molecular ion (M⁺•).

Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio.

Detection: The detector records the abundance of ions at each m/z value. The peak with

the highest m/z value typically corresponds to the molecular ion. For thioanisole, this

peak would be observed at an m/z value corresponding to the mass of the most abundant

isotopes (¹²C₇¹H₈³²S), which is approximately 124.

Elemental Analysis for Formula Confirmation
Elemental analysis provides the percentage composition of elements (C, H, S) in the

compound, which is used to confirm the empirical and molecular formula.

Objective: To quantitatively determine the percentage of carbon, hydrogen, and sulfur in a

pure sample of thioanisole.

Methodology:

Sample Preparation: A precisely weighed sample of pure thioanisole is used.

Combustion: The sample is combusted in a furnace at high temperatures (typically

>900°C) in a stream of pure oxygen.

Product Separation: The combustion products—carbon dioxide (CO₂), water (H₂O), and

sulfur dioxide (SO₂)—are passed through a series of columns that separate them.

Quantification: The amounts of CO₂, H₂O, and SO₂ are measured using detectors (e.g.,

thermal conductivity or infrared detectors).

Calculation: The mass percentages of C, H, and S in the original sample are calculated

from the masses of their respective oxides. The results are then compared to the

theoretical percentages calculated from the molecular formula (C₇H₈S):
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Theoretical %C = (7 * 12.011) / 124.21 * 100% ≈ 67.69%

Theoretical %H = (8 * 1.008) / 124.21 * 100% ≈ 6.49%

Theoretical %S = (1 * 32.07) / 124.21 * 100% ≈ 25.82%

Visualization of Workflow
The logical flow for the characterization of a known chemical standard like thioanisole is

depicted below. This process ensures the identity and purity of the compound through

systematic analytical steps.
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Caption: Workflow for the experimental confirmation of Thioanisole's molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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